![molecular formula C6H9BrN2O B2886552 2-Amino-3-methyl-1H-pyridin-4-one;hydrobromide CAS No. 2375269-91-1](/img/structure/B2886552.png)
2-Amino-3-methyl-1H-pyridin-4-one;hydrobromide
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Description
“2-Amino-3-methyl-1H-pyridin-4-one;hydrobromide” is a chemical compound with the empirical formula C6H8N2 . It is also known as 2-Amino-4-picoline . This compound is part of a class of organic compounds known as heterocyclic compounds .
Synthesis Analysis
The synthesis of pyridine derivatives like “this compound” has been a subject of research for many years due to their significant therapeutic effects . Pyridines, dihydropyridines, and piperidines play eminent roles in medicinal, synthetic, and bio-organic chemistry .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCc1ccnc(N)c1
. This indicates that the compound has a pyridine ring with a methyl group (CH3) and an amino group (NH2) attached to it . Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a boiling point of 230 °C and a melting point of 96-99 °C . It is freely soluble in DMF and water, slightly soluble in aliphatic hydrocarbons and petroleum ether, and freely soluble in coal tar bases and lower alcohols .Scientific Research Applications
1. Synthesis Methods
2-Amino-3-methylpyridine, a derivative of 2-Amino-3-methyl-1H-pyridin-4-one hydrobromide, can be synthesized from 2-cyano-methylpyridine through hydrolysis in dilute basic solution, using H_2O_2 as an oxidant and Hofmann degradation with NaBrO. This process yields a significant overall yield of 74% (mol) (Dai Li-yan, 2006).
2. Chemical Reactions
- Regioselective halogenation of amino, hydroxy, and methoxy pyridines, including 2-, 3-, and 4-substituted variants, has been achieved using N-bromosuccinimide in various solvents. This method can be used to produce monobrominated derivatives in high yields (Victoria Canibano et al., 2001).
- A general and facile one-pot amination procedure for synthesizing 2-aminopyridines from pyridine-N-oxides has been developed. This process serves as an alternative to S(N)Ar chemistry (Allyn T. Londregan et al., 2010).
3. Crystal and Molecular Structure Analysis
- The nucleophilic addition product of 2-aminopteridine hydrobromide and ethanol has been confirmed as 2-Amino-4-ethoxy-3,4-dihydropteridin-1-ium bromide through X-ray analysis (T. Batterham & J. Wunderlich, 1969).
4. Biological Interactions
- The reaction of phenylacetaldehyde and 2-phenylethylamine with creatinine forms 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), a heterocyclic aromatic amine found in cooked food, indicating significant biological interactions (S. Zöchling & M. Murkovic, 2002).
5. Applications in Material Synthesis
- Hyperbranched poly[bis(alkylene)pyridinium]s were synthesized using 3,5-bis(bromomethyl)pyridine hydrobromide, demonstrating the compound's potential in creating new hyperbranched polyelectrolytes (Sophie Monmoton et al., 2008).
properties
IUPAC Name |
2-amino-3-methyl-1H-pyridin-4-one;hydrobromide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O.BrH/c1-4-5(9)2-3-8-6(4)7;/h2-3H,1H3,(H3,7,8,9);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUGGYVYKVRCNND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC=CC1=O)N.Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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